7-Chloro-1-(furan-2-yl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-1-(furan-2-yl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C21H19ClN2O5/c22-13-3-4-15-14(12-13)19(25)17-18(16-2-1-9-28-16)24(21(26)20(17)29-15)6-5-23-7-10-27-11-8-23/h1-4,9,12,18H,5-8,10-11H2
• InChI Key: BPCHWFYVGFDBIW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=CO5
• Molecular Formula: C21H19ClN2O5
• Molecular Weight: 414.8 g/mol

Description

7-Chloro-1-(furan-2-yl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C21H19ClN2O5 and its molecular weight is 414.84. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Reactivity

Researchers have explored the reactivity of related furan and pyrrole derivatives in synthetic chemistry. For example, nucleophilic substitutions of 2-chloronaphtho[2,3-b]furan-4,9-dione with amines, including morpholine, have been studied, showcasing the compound's high reactivity towards amines and providing a pathway to synthesize a variety of nucleophilic substitution products (J. Koyanagi et al., 1998). Furthermore, the synthesis of 3-methylthio-substituted furans and related derivatives through a domino process, indicating the versatility of furan derivatives in constructing complex molecular structures, has been reported (Guodong Yin et al., 2008).

Organic Electronics and Polymer Chemistry

A notable application area is in polymer solar cells and organic electronics, where furan-flanked diketopyrrolopyrrole (DPP) copolymers have been studied for their efficiency improvements via solvent additives and methanol treatment. This work underscores the potential of such derivatives in enhancing the power conversion efficiency of polymer solar cells (Weilong Zhou et al., 2015). Additionally, the synthesis and electropolymerization of thieno[3,4-c]pyrrole-4,6-dione-based donor-acceptor-donor type monomers have been explored, highlighting their utility in generating electrochromic polymers with potential applications in organic electronics (Deniz Çakal et al., 2020).

Heterocyclic Chemistry and Material Science

In heterocyclic chemistry, research into the structural identification and reactivity of various naphtho[2,3-c]furan derivatives has revealed insights into their potential applications in material science and organic synthesis. For instance, studies on the synthesis of azuleno[1,2-b]pyrrole and azuleno[1,2-b]furan have provided new heterocyclic compounds that could have implications in developing novel materials or pharmaceuticals (K. Fujimori et al., 1986).